2-(Heptan-3-yl)-5-methyl-5-nitro-1,3-dioxane

• IUPAC Name: 2-heptan-3-yl-5-methyl-5-nitro-1,3-dioxane
• InChI: InChI=1S/C12H23NO4/c1-4-6-7-10(5-2)11-16-8-12(3,9-17-11)13(14)15/h10-11H,4-9H2,1-3H3
• InChI Key: FCGHBWUKOGKLKO-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)C1OCC(CO1)(C)[N+](=O)[O-]
• Molecular Formula: C12H23NO4
• DSSTOX Substance ID: DTXSID60937989
• Molecular Weight: 245.32 g/mol
• CAS RN: 17144-55-7

Description

Compounds like “2-(Heptan-3-yl)-5-methyl-5-nitro-1,3-dioxane” belong to a class of organic compounds known as dioxanes. Dioxanes are acyclic ethers with the general formula R-O-R’ (R and R’ represent H or an organic group). They are used as solvents and as reagents in chemical reactions.

Synthesis Analysis

The synthesis of dioxanes often involves the reaction of diols (compounds with two alcohol groups) with electrophiles. For example, 1,3-dioxolanes can be synthesized from the reaction of a carbonyl compound with a 1,2-diol in the presence of an acid catalyst.

Molecular Structure Analysis

The molecular structure of a compound like “2-(Heptan-3-yl)-5-methyl-5-nitro-1,3-dioxane” would be determined by techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

Dioxanes can participate in a variety of chemical reactions. For example, they can undergo ring-opening reactions under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, boiling point, melting point, solubility in various solvents, and reactivity with other chemicals.

Scientific Research Applications

Green Extraction Solvents

A study on 2-Methyloxolane (2-MeOx) as a sustainable, bio-based solvent highlights its potential to substitute hexane in the extraction of natural products. 2-MeOx has been shown to be an environmentally and economically viable alternative to conventional petroleum-based solvents due to its efficient extraction capabilities and minimal toxicological and environmental impact (Rapinel et al., 2020).

Catalytic Aromatization

Research on the aromatization of heptanes and cycloheptane over "nonacidic" platinum-alumina catalysts provides insight into the mechanisms of converting alkanes to aromatic compounds. This process is crucial for chemical synthesis and the production of industrial chemicals, showcasing the catalytic conversion's efficiency and potential applications in developing new chemical processes (Pines & Nogueira, 1981).

Surface Tensions of Binary Liquid Mixtures

An investigation into the surface tensions of perfluorocarbon-containing binary liquid mixtures near critical endpoints has contributed to understanding the physical chemistry of liquid mixtures. This research has implications for industrial applications where precise control over mixture properties is required (McLure, Whitfield, & Bowers, 1998).

Emerging Water Contaminants

The study on 1,4-Dioxane as an emerging water contaminant discusses its environmental impact, emphasizing the need for effective treatment technologies. Although not directly related to the requested compound, this research underlines the importance of monitoring and mitigating industrial chemicals' effects on water quality (Godri Pollitt et al., 2019).

Liquid Crystal Dimers

Research on methylene-linked liquid crystal dimers provides insights into materials science, particularly in developing new materials for display technologies. The study of these compounds' transitional properties advances the understanding of liquid crystals' physical properties and their potential applications (Henderson & Imrie, 2011).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, the mechanism of action would describe how the compound interacts with biological targets in the body.

Safety and Hazards

The safety and hazards of a compound are typically determined through laboratory testing. This can include tests for toxicity, flammability, and environmental impact.